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Compound of Interest

Compound Name: BOC-Val-Ala-OMe

CAS No.: 15275-65-7

Cat. No.: B3105359 Get Quote

Executive Summary
BOC-Val-Ala-OMe (N-tert-butoxycarbonyl-L-valyl-L-alanine methyl ester) is a fully protected

dipeptide intermediate commonly utilized in peptide synthesis and medicinal chemistry.

Structurally, it is characterized by high lipophilicity due to the presence of the tert-butyl

carbamate (Boc) protecting group at the N-terminus, the methyl ester (OMe) at the C-terminus,

and two hydrophobic side chains (Isopropyl from Valine, Methyl from Alanine).

This guide provides a definitive technical analysis of its physicochemical behavior. Key

takeaways:

Solubility: Highly soluble in polar aprotic solvents (DMF, DMSO) and chlorinated solvents

(DCM). Practically insoluble in water.

Stability: Exhibits orthogonal stability.[1] The Boc group is acid-labile but base-stable; the

methyl ester is base-labile (saponification) but stable to mild acid.

Handling: Requires moisture-free storage to prevent slow ester hydrolysis and racemization.

Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3105359?utm_src=pdf-interest
https://www.benchchem.com/product/b3105359?utm_src=pdf-body
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description

Chemical Name
N-tert-butoxycarbonyl-L-valyl-L-alanine methyl

ester

Molecular Formula C₁₄H₂₆N₂O₅

Molecular Weight ~302.37 g/mol

Physical State White to off-white crystalline powder

Lipophilicity
High (LogP > 0 estimated); Hydrophobic

character dominates

pKa
No ionizable groups in pH 2–10 range (fully

protected)

Structural Implications
The molecule lacks free hydrogen bond donors/acceptors capable of interacting significantly

with water. The bulky Boc group and the valine side chain create steric hindrance, further

reducing aqueous solubility but enhancing solubility in organic solvents by disrupting crystal

lattice energy.

Solubility Analysis
Solvent Compatibility Matrix
The following data summarizes the solubility profile based on the "like dissolves like" principle

and standard peptide synthesis behaviors.
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Solvent Class Specific Solvent Solubility Rating Application

Chlorinated
Dichloromethane

(DCM)

Excellent (>100

mg/mL)

Synthesis,

Purification, Transfer

Polar Aprotic DMF, DMSO
Excellent (>100

mg/mL)

Reaction solvent,

Stock solutions

Alcohols Methanol, Ethanol Good
Crystallization,

Hydrogenation solvent

Esters Ethyl Acetate Moderate/Good Extraction workup

Ethers Diethyl Ether, MTBE Poor/Insoluble
Precipitation (Anti-

solvent)

Aqueous Water, PBS Insoluble
Washing (removes

salts/impurities)

Hydrocarbons Hexane, Heptane Insoluble
Precipitation (Anti-

solvent)

Dissolution Protocol for Biological Assays
Since BOC-Val-Ala-OMe is water-insoluble, biological applications require a co-solvent

system.

Primary Solubilization: Dissolve the solid peptide in 100% DMSO to create a high-

concentration stock (e.g., 20–50 mM).

Dilution: Slowly add the DMSO stock to the aqueous buffer (PBS or media) while vortexing.

Limit: Keep final DMSO concentration < 1% (v/v) to avoid cytotoxicity or compound

precipitation.

Observation: If turbidity occurs, the compound has precipitated. Reduce the stock

concentration.

Visualization: Solubility Workflow
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Figure 1: Decision tree for solubilizing BOC-Val-Ala-OMe based on application.

Stability Profile
Chemical Stability (Orthogonal Reactivity)
The stability of BOC-Val-Ala-OMe is defined by its two protecting groups. They allow for

selective modification of either terminus.
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Acid Stability (Boc Group):

Labile: Strong acids (Trifluoroacetic acid (TFA), HCl in Dioxane, HBr in Acetic Acid).

Exposure removes the Boc group, yielding H-Val-Ala-OMe.

Stable: Weak acids (Acetic acid, dilute citric acid) used during workups.

Base Stability (Methyl Ester):

Labile: Strong bases (NaOH, LiOH, KOH). Exposure hydrolyzes the ester, yielding BOC-

Val-Ala-OH (Saponification).

Stable: Tertiary amines (Triethylamine, DIPEA) used in coupling reactions.

Thermal Stability:

Stable at room temperature in solid form.

Avoid heating >40°C in basic solution to prevent racemization (epimerization at the Alpha-

carbon).

Storage Recommendations
Solid State: Store at -20°C in a desiccator. Protect from moisture to prevent slow hydrolysis

of the methyl ester.

Solution State:

DMSO/DMF: Stable for weeks at -20°C.

Aqueous/Buffer: Unstable. Prepare fresh. The ester bond is susceptible to hydrolysis at

physiological pH (7.4) over prolonged periods (days).

Visualization: Degradation & Deprotection Pathways
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Figure 2: Chemical fate of BOC-Val-Ala-OMe under acidic, basic, and stress conditions.

Experimental Protocols
Protocol: HPLC Stability Assay
To verify the integrity of BOC-Val-Ala-OMe over time or under stress conditions.

Materials:

Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18, 5µm, 4.6x150mm).

Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

Detection: UV at 210 nm (peptide bond) and 254 nm.

Methodology:

Sample Prep: Dissolve 1 mg of BOC-Val-Ala-OMe in 1 mL of ACN.

Gradient: 5% B to 95% B over 20 minutes. Flow rate: 1.0 mL/min.

Analysis:

BOC-Val-Ala-OMe will elute late (high %B) due to hydrophobicity.
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Degradation products (H-Val-Ala-OMe or BOC-Val-Ala-OH) are more polar and will elute

earlier (lower retention time).

Acceptance Criteria: Purity area > 95%. Any new peak > 1% indicates instability.

Protocol: Solubility Limit Test (Visual)
Use this rapid test to determine if a specific solvent is suitable for your concentration

requirements.

Weigh 10 mg of BOC-Val-Ala-OMe into a clear glass vial.

Add 100 µL of the target solvent (starting concentration equivalent to 100 mg/mL).

Vortex for 30 seconds.

Check:

Clear solution: Solubility > 100 mg/mL.

Particulates visible: Add solvent in 100 µL increments until clear.

Calculate: Solubility (mg/mL) = Mass (mg) / Total Volume (mL).

References
Greene, T.W.[1] & Wuts, P.G.M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-

Interscience.[1] (Detailed mechanisms of Boc acidolysis and ester saponification).

Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][2][3][4] Chemical Reviews,

109(6), 2455-2504.

Sigma-Aldrich. (n.d.).[5] Boc-Ala-OMe Product Specification. (Used as a proxy for

physicochemical properties of Boc-dipeptide methyl esters).

BroadPharm. (n.d.). Boc-Val-Ala-OH ADC Linker Properties. (Reference for Val-Ala dipeptide

stability and solubility behavior).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3105359?utm_src=pdf-body
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-chemistry-boc-beta-iodo-ala-ome-research-applications-kw
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/157/900/al_techbull_al125.pdf
http://www.orientjchem.org/vol31no1/synthesis-characterization-and-antimicrobial-activity-of-protected-dipeptides-and-their-deprotected-analogs/
https://www.sigmaaldrich.com/SG/en/product/mm/853057
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2024).[6] Compound Summary: Boc-Val-Ala-Ala-OMe. National Library of

Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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